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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural features of Dimethylvinphos, an organophosphate insecticide. The information is

curated for researchers, scientists, and professionals in drug development who require detailed

chemical data. This document summarizes key quantitative properties in tabular format,

outlines general experimental methodologies for their determination, and provides

visualizations for its chemical structure and primary mechanism of action.

Chemical and Physical Properties of
Dimethylvinphos
The following table summarizes the key physicochemical properties of Dimethylvinphos. This

data is essential for understanding its behavior in various chemical and biological systems.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀Cl₃O₄P [1]

Molecular Weight 331.52 g/mol [1]

CAS Number
2274-67-1 (unspecified

isomerism)
[1]

Appearance White crystalline solid [2]

Melting Point 69.5 °C [2]

Boiling Point

Decomposes before boiling. A

boiling point of 126 °C at 0.05

Torr has been reported.

[2]

Density 1.26 g/cm³ [2]

Vapor Pressure 1.3 x 10⁻³ Pa (at 20 °C) [2]

Water Solubility 130 mg/L (at 25 °C) [2]

Solubility in Organic Solvents

(at 20 °C)

- Xylene: 325 g/L - Acetone:

375 g/L - Cyclohexanone: 475

g/L

[2]

LogP (Octanol-Water Partition

Coefficient)
3.13 [2]

Chemical Structure and Identification
Dimethylvinphos is the common name for the organophosphate with the IUPAC name (Z)-2-

chloro-1-(2,4-dichlorophenyl)vinyl dimethyl phosphate.[3] It is also known by synonyms such as

Rangado, Shell SD 8280, and 2-Chloro-1-(2,4-dichlorophenyl)vinyl dimethyl phosphate.[1][4]

Due to the presence of a carbon-carbon double bond, Dimethylvinphos exists as two

geometric isomers: (E) and (Z).[2] The (Z)-isomer is the more predominant and biologically

active form found in technical products.[2]

Structural Identifiers:
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Canonical SMILES:COP(=O)(OC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl[2]

InChI:InChI=1S/C10H10Cl3O4P/c1-15-18(14,16-2)17-10(6-11)8-4-3-7(12)5-9(8)13/h3-6H,1-

2H3[4]
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Chemical Structure and Key Identifiers of Dimethylvinphos.

Experimental Protocols
While specific experimental protocols for the determination of Dimethylvinphos's properties

are not detailed in the available literature, the following outlines the general, well-established

methodologies used for determining such physicochemical properties for organic compounds.

Melting Point Determination
The melting point is determined by heating a small, powdered sample of the compound and

observing the temperature range over which it transitions from a solid to a liquid.[5][6]

Methodology: A common method is the capillary tube method.[7] A small amount of the finely

powdered compound is packed into a thin-walled capillary tube, which is then attached to a

thermometer.[8] The apparatus, such as a Thiele tube or a modern digital melting point
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apparatus, is heated slowly (approximately 1-2°C per minute) to ensure thermal equilibrium.

[7] The temperatures at which melting begins and is complete are recorded as the melting

range. A narrow melting range is indicative of a pure substance.[6]

Boiling Point Determination
For compounds that are stable at their boiling point, this property is determined by heating the

liquid until its vapor pressure equals the atmospheric pressure.

Methodology: For small sample volumes, the capillary method (Siwoloboff method) is often

employed.[9] A small amount of the liquid is placed in a fusion tube with an inverted, sealed

capillary tube inside.[10] The setup is heated, and the temperature at which a rapid and

continuous stream of bubbles emerges from the capillary is noted.[11] The boiling point is

more accurately recorded as the temperature at which the liquid re-enters the capillary tube

upon cooling.[12]

Water Solubility Determination
The solubility of a substance in water is the maximum amount of that substance that can be

dissolved in a given amount of water at a specific temperature.

Methodology: The shake-flask method is a standard technique for substances with solubility

greater than 10 mg/L.[13] An excess amount of the solid is added to a known volume of

water in a flask. The mixture is agitated at a constant temperature until equilibrium is reached

(this can take from 12 hours to several days).[14] After equilibration, the undissolved solid is

separated from the saturated solution by centrifugation or filtration. The concentration of the

solute in the clear aqueous phase is then determined using a suitable analytical technique,

such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

[15]

Vapor Pressure Determination
Vapor pressure is a measure of a substance's tendency to evaporate. For pesticides, this is a

critical parameter for assessing their environmental fate.[16]

Methodology: For compounds with low volatility like many pesticides, the gas saturation

method (based on OECD Guideline 104) is commonly used.[17] A stream of an inert gas is
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passed slowly over the substance in a temperature-controlled environment, allowing the gas

to become saturated with the compound's vapor.[18] The vapor is then trapped in a sorbent

tube. The amount of trapped substance is quantified, and from this, along with the volume of

gas passed through, the vapor pressure can be calculated.[17] Another technique is the

Knudsen effusion method, which measures the rate of mass loss of a substance effusing

through a small orifice into a vacuum.[19]

Mechanism of Action: Acetylcholinesterase
Inhibition
Dimethylvinphos, like other organophosphate insecticides, exerts its primary toxic effect by

inhibiting the enzyme acetylcholinesterase (AChE).[2][4] AChE is crucial for the termination of

nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine

(ACh).[20]

The inhibition process involves the irreversible phosphorylation of a serine residue in the active

site of AChE.[21] This inactivation of the enzyme leads to an accumulation of ACh in the

synaptic cleft.[20] The excess ACh results in continuous stimulation of muscarinic and nicotinic

receptors, leading to a state known as cholinergic crisis, characterized by symptoms such as

muscle weakness, paralysis, and, in severe cases, respiratory failure and death.[22][23][24]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://edepot.wur.nl/188160
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Vapor_Pressure_and_Volatility_of_Pirimiphos_Methyl_in_Experimental_Settings.pdf
https://www.azom.com/article.aspx?ArticleID=12070
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1226.htm
https://cymitquimica.com/cas/2274-67-1/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://www.benchchem.com/pdf/Biological_activity_of_dimethyl_vinyl_phosphate_derivatives.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://pubmed.ncbi.nlm.nih.gov/37888716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10611379/
https://www.youtube.com/watch?v=WUoKLJ468TY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetylcholine (ACh)
(Neurotransmitter)

Acetylcholinesterase (AChE)
(Enzyme)

Binds to

ACh Accumulation &
Hyperstimulation

Leads to

Choline + Acetic Acid
(Signal Termination) Hydrolyzes

Inhibited AChE
(Phosphorylated)

Dimethylvinphos

Irreversibly Inhibits

Click to download full resolution via product page

Signaling pathway of Acetylcholinesterase inhibition by Dimethylvinphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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